Cas no 741737-16-6 (2-(trifluoromethyl)-5H,6H,7H,8H-pyrido4,3-dpyrimidine)

• Product Name: 2-(trifluoromethyl)-5H,6H,7H,8H-pyrido4,3-dpyrimidine
• CAS No: 741737-16-6
• MF: C₈H₈F₃N₃
• MW: 203.16443157196
• MDL: MFCD10697109
• CID: 560303
• PubChem ID: 53471483
• Update Time: 2025-10-31

2-(trifluoromethyl)-5H,6H,7H,8H-pyrido4,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrido[4,3-d]pyrimidine,5,6,7,8-tetrahydro-2-(trifluoromethyl)-
• 2-Trifluoromethyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
• 2-(Trifluoromethyl)-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine
• 2-Trifluoromethyl-5,6,7,8-tetrahydro-pyrido[4,3-d]pyrimidine
• 2-(trifluoromethyl)-5H,6H,7H,8H-pyrido4,3-dpyrimidine
• AB59012
• EN300-1718697
• Z1269244568
• 741737-16-6
• 2-(TRIFLUOROMETHYL)-5H,6H,7H,8H-PYRIDO[4,3-D]PYRIMIDINE
• AKOS023401765
• CS-0083445
• DTXSID40703664
• SCHEMBL3639116

• MDL： MFCD10697109
• Inchi： 1S/C8H8F3N3/c9-8(10,11)7-13-4-5-3-12-2-1-6(5)14-7/h4,12H,1-3H2
• InChI Key： CKMCVIMYBWEVKX-UHFFFAOYSA-N
• SMILES： FC(C1N=CC2CNCCC=2N=1)(F)F

Computed Properties

• Exact Mass: 203.067
• Monoisotopic Mass: 203.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.6
• Topological Polar Surface Area: 37.8A^2

Additional information on 2-(trifluoromethyl)-5H,6H,7H,8H-pyrido4,3-dpyrimidine

Comprehensive Overview of 2-(Trifluoromethyl)-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine (CAS No. 741737-16-6)

2-(Trifluoromethyl)-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine (CAS No. 741737-16-6) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The presence of a trifluoromethyl group and a fused pyrido[4,3-d]pyrimidine scaffold makes this compound a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

The compound’s molecular formula, C₈H₈F₃N₃, highlights its compact yet versatile structure. The trifluoromethyl group is known for enhancing metabolic stability and lipophilicity, which are critical properties in medicinal chemistry. Meanwhile, the pyrido[4,3-d]pyrimidine core is a privileged scaffold in drug design, often associated with modulating protein-protein interactions and enzyme inhibition. These attributes make 2-(trifluoromethyl)-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine a compelling subject for ongoing research.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in pharmaceuticals, agrochemicals, and materials science. The trifluoromethyl group in particular has become a hotspot in drug discovery, as evidenced by the growing number of FDA-approved drugs containing this moiety. This trend aligns with the broader interest in heterocyclic chemistry and small molecule therapeutics, which dominate current discussions in scientific literature and conferences.

From a synthetic perspective, 2-(trifluoromethyl)-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine can be prepared through multi-step organic transformations, often involving cyclization and fluorination reactions. Researchers are also investigating greener and more efficient synthetic routes to meet the escalating demand for such building blocks. The compound’s compatibility with modern cross-coupling reactions and catalysis further enhances its appeal in industrial and academic settings.

Beyond pharmaceuticals, this compound holds promise in agrochemical applications. The pyrido[4,3-d]pyrimidine scaffold has been explored for its herbicidal and fungicidal properties, while the trifluoromethyl group can improve the bioavailability and environmental persistence of agrochemicals. As sustainable agriculture gains traction, the development of novel, high-efficacy compounds like 2-(trifluoromethyl)-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine is likely to accelerate.

For researchers seeking to explore this compound further, key questions often revolve around its synthetic protocols, physicochemical properties, and biological activity. Common queries include: "What are the optimal conditions for introducing the trifluoromethyl group into the pyrido[4,3-d]pyrimidine scaffold?" and "How does this compound compare to other fluorinated heterocycles in terms of reactivity and stability?" Addressing these questions can provide valuable insights for both novice and experienced chemists.

In summary, 2-(trifluoromethyl)-5H,6H,7H,8H-pyrido[4,3-d]pyrimidine (CAS No. 741737-16-6) represents a fascinating intersection of fluorine chemistry and heterocyclic design. Its potential applications in drug discovery, agrochemicals, and materials science make it a compound of enduring interest. As the scientific community continues to uncover new synthetic methodologies and biological targets, this molecule is poised to play a pivotal role in advancing innovation across multiple disciplines.